Cas no 1290672-18-2 ((1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid)

• Product Name: (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• CAS No: 1290672-18-2
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• CID: 5188059
• Update Time: 2025-05-04

(1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• rel-(1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
• 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, (1R,4R,6S)-rel-

• Inchi： 1S/C7H8F3NO3/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13/h2-5,11H,1H2,(H,12,13)/t2-,3?,4+,5-/m0/s1
• InChI Key： VBJRFGQQIJIQLF-HMBKUUBJSA-N
• SMILES： FC(C1[C@H]2[C@@H]1N[C@H](C(=O)O)CO2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: -2
• Topological Polar Surface Area: 58.6

Additional information on (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid

Introduction to (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic Acid (CAS No. 1290672-18-2)

The compound (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, identified by its CAS number 1290672-18-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a trifluoromethyl substituent and an azabicyclo framework, has garnered considerable attention due to its unique structural and functional properties. The precise stereochemistry of the molecule, defined by the (1S,4S,6R) configuration, plays a crucial role in its biological activity and potential therapeutic applications.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. The bicyclic scaffold of (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid offers a versatile platform for designing molecules with enhanced binding affinity and selectivity. The presence of a trifluoromethyl group not only influences the electronic properties of the molecule but also contributes to its metabolic stability, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the development of treatments for various neurological and inflammatory disorders. Preliminary studies have suggested that the azabicyclo core interacts with specific biological targets, modulating pathways associated with pain perception and neuroinflammation. The trifluoromethyl group further enhances these interactions by improving lipophilicity and reducing susceptibility to enzymatic degradation.

The stereochemical integrity of (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid is critical for its efficacy. The (1S,4S,6R) configuration ensures optimal binding to biological receptors, minimizing off-target effects and maximizing therapeutic benefit. This level of stereochemical control is often achieved through advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid exhibits high affinity for certain protein targets, suggesting its potential as a lead compound for drug development. These virtual screening approaches have significantly reduced the time and resources required to identify promising candidates for further experimental validation.

The synthesis of this compound presents unique challenges due to its complex bicyclic structure. However, recent innovations in synthetic chemistry have made it feasible to produce high-purity samples suitable for biological testing. Techniques such as transition-metal-catalyzed cyclizations and ring-closing metathesis have been instrumental in constructing the desired framework efficiently.

In conclusion, (1S,4S,6R)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid represents a promising candidate for therapeutic intervention in neurological and inflammatory disorders. Its unique structural features and stereochemical configuration make it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the next generation of pharmaceuticals.